Cas no 2229461-86-1 ({1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2229461-86-1
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6083006
• PubChem ID: 165700510
• Update Time: 2025-05-29

{1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine
• {1-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1759367
• 2229461-86-1

• Inchi： 1S/C11H18N2OS/c1-10(2)6-11(10,7-12)8-5-15-9(13-8)4-14-3/h5H,4,6-7,12H2,1-3H3
• InChI Key： CUVUCFGZJCCQFU-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Additional information on {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine

Introduction to {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229461-86-1)

{1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229461-86-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

The chemical structure of {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine is notable for its combination of a thiazole ring and a cyclopropyl moiety. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which is known for its bioactive properties and ability to form stable complexes with various metal ions. The cyclopropyl group, on the other hand, is a three-carbon cyclic structure that imparts rigidity and conformational constraints to the molecule. These structural features contribute to the compound's unique pharmacological profile.

The synthesis of {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine has been reported in several studies. One common approach involves the reaction of 4-chloro-1,3-thiazole with a suitable nucleophile followed by cyclization and functionalization steps. The methoxymethyl group can be introduced via alkylation reactions, while the cyclopropyl moiety can be formed through ring-closing metathesis or other cycloaddition reactions. These synthetic strategies allow for the efficient and scalable production of the compound, making it suitable for further preclinical and clinical investigations.

In terms of biological activity, {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This property makes it a potential candidate for the treatment of cancers and other proliferative disorders.

Furthermore, {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine have also been investigated. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in plasma, which are important considerations for its development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine in human subjects. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and eventual approval as a therapeutic agent.

In conclusion, {1-2-(methoxymethyl)-1,3-thiazol-4-yl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229461-86-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of protein kinases and anti-inflammatory agent makes it an attractive candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.